Cas no 887467-47-2 (1'-2-(4-methoxyphenyl)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one)

• Product name: 1'-2-(4-methoxyphenyl)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• CAS No: 887467-47-2
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 6277384
• PubChem ID: 7260611

1'-2-(4-methoxyphenyl)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-2-(4-methoxyphenyl)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• 1'-[2-(4-methoxyphenyl)acetyl]-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one
• SR-01000022202-1
• F2548-0101
• 887467-47-2
• 1'-[2-(4-methoxyphenyl)acetyl]spiro[3H-chromene-2,4'-piperidine]-4-one
• SR-01000022202
• AKOS024659474
• 1'-(2-(4-methoxyphenyl)acetyl)spiro[chroman-2,4'-piperidin]-4-one

• Inchi： 1S/C22H23NO4/c1-26-17-8-6-16(7-9-17)14-21(25)23-12-10-22(11-13-23)15-19(24)18-4-2-3-5-20(18)27-22/h2-9H,10-15H2,1H3
• InChI Key： QOCDNFBPABSINI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC21CCN(C(CC1C=CC(=CC=1)OC)=O)CC2)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 1'-2-(4-methoxyphenyl)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

1'-2-(4-Methoxyphenyl)Acetyl-3,4-Dihydrospiro1-Benzopyran-2,4'-Piperidine-4-One: A Comprehensive Overview

The compound with CAS No. 887467-47-2, known as 1'-2-(4-methoxyphenyl)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique spiro structure, which combines a benzopyran moiety with a piperidine ring system. The presence of the methoxyphenyl group introduces additional complexity and functional diversity to the molecule.

Recent studies have highlighted the potential of this compound in drug development due to its ability to modulate cellular signaling pathways. For instance, researchers have explored its role in inhibiting certain kinases involved in cancer progression. The spiro structure of the molecule is particularly advantageous as it allows for enhanced bioavailability and selectivity when interacting with target proteins.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in advanced materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics and optoelectronics. For example, studies have shown that the compound exhibits favorable charge transport characteristics, which could be leveraged in the development of next-generation organic semiconductors.

The synthesis of 1'-2-(4-methoxyphenyl)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzopyran ring system and the subsequent coupling with the piperidine moiety. Researchers have optimized these steps by employing novel catalytic systems and green chemistry principles to minimize environmental impact.

From a structural perspective, the compound's spiro arrangement creates a rigid framework that enhances its stability under various conditions. This property is particularly beneficial in applications where thermal or chemical stability is required. Furthermore, the presence of the methoxy group introduces additional functionality, such as increased solubility in organic solvents and enhanced interactions with biological systems.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, scientists have been able to predict its reactivity under different conditions and design more efficient synthetic pathways.

In conclusion, CAS No. 887467-47-2, or 1'-2-(4-methoxyphenyl)acetyl-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both pharmacological and materials science research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.